Cas no 1503534-47-1 (1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester
• CAS No: 1503534-47-1
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5252523
• Update Time: 2025-05-19

1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-6-9-8-10(15)4-5-11(9)14/h9,11H,4-8H2,1-3H3
• InChI Key： FAFPNFIAMGOSNB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2C(CC(=O)CC2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester

Introduction to 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester (CAS No. 1503534-47-1) and Its Emerging Applications in Chemical Biology

The compound 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester, identified by the CAS number 1503534-47-1, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and therapeutic implications. The presence of an octahydro moiety and a 5-oxo substituent, combined with the protective ester group at the 1-position, endows this molecule with unique chemical properties that make it a valuable scaffold for further derivatization and investigation.

In recent years, indole derivatives have garnered considerable attention due to their role as key intermediates in the synthesis of various bioactive compounds. The structural motif of indole is a core component in numerous natural products and pharmacologically relevant molecules, including well-known drugs such as morphine and tamoxifen. The specific modification of 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for drug discovery initiatives.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. The ester functionality at the 1-position provides a reactive site for further chemical transformations, enabling the introduction of additional substituents that can modulate biological activity. This flexibility has been exploited in several research endeavors aimed at developing small-molecule inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration.

Recent studies have highlighted the significance of indole derivatives in modulating immune responses and antioxidant defenses. The octahydro-5-oxo core structure of 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester has been shown to interact with various cellular targets, including transcription factors and signaling proteins. These interactions can lead to altered gene expression patterns and altered cellular behavior, which may be exploited for therapeutic gain. For instance, researchers have demonstrated that certain indole-based compounds can activate or inhibit nuclear factor kappa B (NFκB), a critical regulator of inflammatory processes.

The synthesis of 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and sustainable synthetic routes. These advancements not only improve yield but also minimize waste generation, aligning with the growing emphasis on environmentally conscious methodologies in synthetic chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in material science and industrial chemistry. The unique structural features of indole derivatives contribute to their ability to act as ligands in coordination chemistry and as building blocks for more complex organic frameworks. Researchers are exploring its utility in designing novel materials with enhanced electronic properties or improved stability under harsh conditions.

The exploration of 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester also intersects with computational chemistry and molecular modeling. Advanced computational techniques allow scientists to predict the behavior of this molecule within biological systems with remarkable accuracy. These predictions guide experimental design and help identify potential lead compounds for further optimization. The integration of experimental data with computational insights has accelerated the drug discovery process significantly.

As our understanding of molecular interactions deepens, so does our appreciation for the complexity inherent in natural product-inspired molecules like 1H-Indole-1-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester. Ongoing research aims to uncover new mechanisms by which these compounds exert their effects and to develop innovative strategies for their application in medicine and beyond. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

The future prospects for this compound are vast and multifaceted. Continued investigation into its biological activities will likely uncover additional therapeutic applications beyond those currently envisioned. Furthermore, advancements in synthetic methodologies may unlock new possibilities for modifying its structure while maintaining or enhancing its desirable properties.